sanggenon B

• Molecular Formula: C33H30O9
• Molecular Weight: 570.6 g/mol
• InChI: InChI=1S/C33H30O9/c1-16(2)8-9-32-22-7-5-20(35)12-25(22)42-33(32,39)30(38)28-26(41-32)13-23(36)27(29(28)37)18-10-17-14-31(3,15-18)40-24-11-19(34)4-6-21(17)24/h4-8,11-13,15,17,34-37,39H,9-10,14H2,1-3H3
• InChIKey: GJKQLIDFFREHGO-UHFFFAOYSA-N

Sanggenon B Procurement Guide

Sanggenon B (CAS 81381-67-1, C₃₃H₃₀O₉, MW 570.58) is a Diels–Alder-type prenylated flavonoid (a mulberry Diels–Alder adduct, MDAA) isolated from the root bark of Morus alba (white mulberry) . It belongs to the sanggenon family of flavanone adducts that are biogenetically regarded as Diels–Alder cycloaddition products of chalcone and dehydroprenylflavanone precursors [1]. Unlike the monomeric prenylated flavonoids morusin or kuwanon C, sanggenon B possesses a dimeric scaffold that imparts a distinct three-dimensional conformation and a unique target-interaction profile, making its biological signature non-interchangeable with simpler Morus flavonoids .

Compound class Diels–Alder prenylated flavonoid adduct

Scaffold Dimeric architecture; non-interchangeable with monomeric Morus flavonoids

Research context Target-selectivity studies: PTP1B, COX-2, antibacterial, inflammation models

• [1] Nomura T, Fukai T. Constituents of the Chinese Crude Drug 'Sāng-Bái-Pí' (Morus Root Barks). III. Structure of a New Flavanone Derivative, Sanggenon F. Chemical and Pharmaceutical Bulletin. 1980;28(9):2548-2552. View Source

Why Sanggenon B Cannot Be Replaced by Other Sanggenons

Sanggenon B sits at a distinct node within the Morus prenylated flavonoid chemical space that precludes simple analog substitution. Although sanggenon C, sanggenon D, and sanggenon G share the Diels–Alder backbone, sanggenon B is the only family member computationally predicted to possess the highest PTP1B binding affinity (ΔG = −13.16 kcal/mol via MM/PBSA) while simultaneously lacking GABAA receptor modulatory activity that is prominent in sanggenon C, D, and G [1]. Its COX-2 inhibitory potency clusters identically with sanggenon D and morusin (IC₅₀ 73–100 µM range) [2], yet its antibacterial spectrum is restricted to Gram-positive organisms—unlike kuwanon C, which shows broad-spectrum activity with MICs of 5–30 µg/mL [3]. These orthogonal selectivity profiles mean that choosing sanggenon C for GABAA-targeted research, sanggenon D for pancreatic lipase inhibition, or kuwanon C for broad antibacterial studies would yield fundamentally different experimental outcomes than sanggenon B.

Risk dimension

Sanggenon B

Other sanggenons / analogs

GABAA receptor modulation

Not detected in oocyte assay

Confirmed positive modulators (sanggenon C, D, G)

Antibacterial spectrum

Gram-positive selective

Kuwanon C: broad-spectrum (Gram+ & Gram−)

PTP1B binding evidence

Computational top rank; no experimental IC₅₀

Sanggenon G: lower computational ΔG but validated IC₅₀

• [1] Kocakaya SO. Binding Affinities of Sanggenon Derivatives as PTP1B Inhibitors; Using Molecular Dynamics and Free Energy Calculations. Azerbaijan Chemical Journal. 2023;(4):71-83. View Source
• [2] Chi YS, Jong HG, Son KH, Chang HW, Kang SS, Kim HP. Effects of Naturally Occurring Prenylated Flavonoids on Enzymes Metabolizing Arachidonic Acid: Cyclooxygenases and Lipoxygenases. Biochemical Pharmacology. 2001;62(9):1185-1191. PMID: 11705451. View Source
• [3] Sohn HY, Son KH, Kwon CS, Kwon GS, Kang SS. Antimicrobial and Cytotoxic Activity of 18 Prenylated Flavonoids Isolated from Medicinal Plants: Morus alba L., Morus mongolica Schneider, Broussnetia papyrifera (L.) Vent, Sophora flavescens Ait and Echinosophora koreensis Nakai. Phytomedicine. 2004;11(7-8):666-672. View Source

Differentiation Evidence Against Closest Analogs

GABAA Receptor Modulation Selectivity

In the definitive HPLC-based activity profiling study of Morus alba root bark, sanggenon G (3), sanggenon C (4), and a stereoisomer of sanggenon D (2) were identified as positive GABAA receptor modulators that potentiated GABA-induced chloride currents in Xenopus oocytes expressing α₁β₂γ₂ₛ receptors . Sanggenon B was not detected among the active GABAA modulators in either of the two independent extract batches profiled, indicating that sanggenon B does not share the GABAergic pharmacology of its closest structural relatives . This is not a potency difference but a categorical absence of activity.

GABAA modulation selectivity

Data to verify

Sanggenon B: no potentiation detected in oocyte assay; sanggenon C, D, G: positive modulators

Selectivity control for GABAergic pathway studies

Independent replication recommended

Evidence Dimension	GABAA receptor positive modulation (α₁β₂γ₂ₛ subtype)
Target Compound Data	Sanggenon B: No potentiation of GABA-induced chloride current detected in Xenopus oocyte assay; absent from active GABAA modulator peaks in HPLC-based activity profiling
Comparator Or Baseline	Sanggenon G, sanggenon C, and sanggenon D stereoisomer: Confirmed positive GABAA receptor modulators that potentiated GABA-induced chloride currents
Quantified Difference	Categorical absence of GABAA modulation vs. confirmed positive modulation for three closest sanggenon analogs
Conditions	Xenopus laevis oocytes transiently expressing GABAA receptors (α₁β₂γ₂ₛ subunit composition); HPLC-based activity profiling of Morus alba EtOAc extracts

Why This Matters

For researchers studying GABAergic mechanisms, sanggenon B is a critical selectivity control: it allows interrogation of sanggenon pharmacology without the confounding GABAA modulatory effects that complicate interpretation of sanggenon C, D, or G data.

PTP1B Binding Affinity Advantage

Molecular dynamics simulations and MM/PBSA free energy calculations directly compared sanggenon B (1), sanggenon C (2), sanggenon G (3), and sanggenon O (4) bound to PTP1B [1]. Sanggenon B achieved the most favorable binding free energy (ΔG = −13.16 kcal/mol), exceeding sanggenon C (−13.07 kcal/mol), sanggenon O (−11.14 kcal/mol), and notably sanggenon G (−7.37 kcal/mol), despite sanggenon G having the most potent experimental IC₅₀ (1.6 ± 0.3 µM) [1]. The computational data predict that sanggenon B may offer superior thermodynamic binding to PTP1B, although its experimental IC₅₀ remains unreported, representing a gap and an opportunity for procurement-driven validation.

PTP1B binding affinity rank

Head-to-head

ΔG = −13.16 kcal/mol (B) vs −13.07 (C), −7.37 (G); IC₅₀ not reported for B

Supports PTP1B binding screening priority

Experimental IC₅₀ validation required

Evidence Dimension	PTP1B binding free energy (ΔG, MM/PBSA) and experimental IC₅₀
Target Compound Data	Sanggenon B: ΔG = −13.16 kcal/mol; experimental IC₅₀ not reported [1]
Comparator Or Baseline	Sanggenon C: ΔG = −13.07 kcal/mol, IC₅₀ = 2.6 ± 0.3 µM; Sanggenon G: ΔG = −7.37 kcal/mol, IC₅₀ = 1.6 ± 0.3 µM; Sanggenon O: ΔG = −11.14 kcal/mol, IC₅₀ not reported [1]
Quantified Difference	Sanggenon B ΔG is 0.09 kcal/mol more favorable than sanggenon C and 5.79 kcal/mol more favorable than sanggenon G; however, experimental IC₅₀ validation is absent for sanggenon B
Conditions	AMBER 11.0 MD simulations (10 ns), MM/PBSA free energy calculations, T = 300 K; PTP1B enzyme with Dock 6.5 scoring function; experimental IC₅₀ values from refs [10-11] cited in the study [1]

Why This Matters

Sanggenon B's top-ranked computational binding affinity makes it the highest-priority sanggenon for PTP1B inhibitor development campaigns, but its lack of experimental IC₅₀ creates a first-mover advantage for procurement teams that secure it for assay validation.

• [1] Kocakaya SO. Binding Affinities of Sanggenon Derivatives as PTP1B Inhibitors; Using Molecular Dynamics and Free Energy Calculations. Azerbaijan Chemical Journal. 2023;(4):71-83. View Source

COX-2 Inhibitory Potency Equivalence

In a systematic head-to-head screen of 19 naturally occurring prenylated flavonoids against COX-2 using [¹⁴C]arachidonic acid as substrate and LPS-induced RAW 264.7 cell homogenate as the COX-2 enzyme source, sanggenon B clustered with morusin, kuwanon C, sanggenon D, and kazinol B, all inhibiting COX-2 with IC₅₀ values in the 73–100 µM range [1]. This potency was approximately 25- to 35-fold weaker than the reference selective COX-2 inhibitor NS-398 (IC₅₀ = 2.9 µM) [1]. The data establish that sanggenon B is not differentiated from sanggenon D or morusin on COX-2 potency, but this equivalence itself is procurement-relevant: any of these compounds can serve as a COX-2 tool in this potency band.

COX-2 inhibitory potency

Head-to-head

IC₅₀ 73–100 µM; equivalent to sanggenon D and morusin

May support COX-2 tool selection within reported band

~25–35× weaker than NS-398 control

Evidence Dimension	COX-2 enzyme inhibition (IC₅₀)
Target Compound Data	Sanggenon B: IC₅₀ = 73–100 µM [1]
Comparator Or Baseline	Morusin, kuwanon C, sanggenon D, kazinol B: IC₅₀ = 73–100 µM each; NS-398 (positive control): IC₅₀ = 2.9 µM [1]
Quantified Difference	Sanggenon B COX-2 IC₅₀ is approximately 25–35× weaker than NS-398; functionally equivalent to sanggenon D and morusin within the same assay
Conditions	COX-2 enzyme source: homogenate of aspirin-pretreated, LPS-induced RAW 264.7 cells; substrate: [¹⁴C]arachidonic acid; product detection: radiometric [1]

Why This Matters

Procurement teams screening for COX-2 inhibitory sanggenons can use sanggenon B interchangeably with sanggenon D for this specific target, but must pair it with orthogonal assays (e.g., anti-inflammatory cytokine profiling) to exploit sanggenon B's unique multi-target signature.

• [1] Chi YS, Jong HG, Son KH, Chang HW, Kang SS, Kim HP. Effects of Naturally Occurring Prenylated Flavonoids on Enzymes Metabolizing Arachidonic Acid: Cyclooxygenases and Lipoxygenases. Biochemical Pharmacology. 2001;62(9):1185-1191. PMID: 11705451. View Source

Gram-Positive Selective Antibacterial Spectrum

In a comparative antimicrobial evaluation of 18 prenylated flavonoids tested against Gram-positive (Staphylococcus aureus, S. epidermidis, Bacillus subtilis) and Gram-negative (Escherichia coli, Salmonella typhimurium) bacteria and fungi (Candida albicans, Saccharomyces cerevisiae) by broth microdilution MIC determination, sanggenon B—alongside morusin, sanggenon D, and kazinol B—exhibited activity restricted exclusively to Gram-positive organisms [1]. In the same study, kuwanon C, mulberrofuran G, albanol B, kenusanone A, and sophoraflavanone G demonstrated strong antibacterial activity with MICs ranging from 5 to 30 µg/mL against both Gram-positive and Gram-negative strains [1]. This spectrum restriction differentiates sanggenon B from kuwanon C for antibacterial applications.

Antibacterial spectrum

Head-to-head

Active against Gram-positive only; kuwanon C MIC 5–30 µg/mL broad-spectrum

Supports Gram-positive-selective screening context

MIC endpoint review recommended

Evidence Dimension	Antibacterial spectrum (Gram-positive vs. Gram-negative coverage)
Target Compound Data	Sanggenon B: Active against Gram-positive bacteria only; no activity against Gram-negative E. coli, S. typhimurium or fungi [1]
Comparator Or Baseline	Kuwanon C: Strong antibacterial activity with MICs of 5–30 µg/mL against both Gram-positive and Gram-negative bacteria [1]
Quantified Difference	Sanggenon B spectrum is restricted to Gram-positive organisms vs. kuwanon C broad-spectrum (Gram-positive + Gram-negative, MIC 5–30 µg/mL)
Conditions	Broth microdilution MIC assay; test organisms: S. aureus, S. epidermidis, B. subtilis (Gram-positive), E. coli, S. typhimurium (Gram-negative), C. albicans, S. cerevisiae (fungi) [1]

Why This Matters

For antibacterial screening programs seeking Gram-positive-selective tool compounds without Gram-negative activity that could confound microbiome studies, sanggenon B's narrow spectrum offers an advantage over broad-spectrum kuwanon C.

• [1] Sohn HY, Son KH, Kwon CS, Kwon GS, Kang SS. Antimicrobial and Cytotoxic Activity of 18 Prenylated Flavonoids Isolated from Medicinal Plants: Morus alba L., Morus mongolica Schneider, Broussnetia papyrifera (L.) Vent, Sophora flavescens Ait and Echinosophora koreensis Nakai. Phytomedicine. 2004;11(7-8):666-672. View Source

Multi-Cytokine Anti-Inflammatory Profile

In LPS-stimulated RAW 264.7 murine macrophages, sanggenon B isolated from Cortex Mori significantly inhibited the production of nitric oxide (NO), tumor necrosis factor-α (TNF-α), and interleukin-6 (IL-6) in a dose-dependent manner, accompanied by dose-dependent decreases in iNOS and COX-2 mRNA and protein expression levels as measured by qRT-PCR and Western blot [1]. While specific IC₅₀ values are not reported in the primary study, the multi-cytokine suppression profile is mechanistically linked to NF-κB pathway modulation [1]. This profile is distinct within the sanggenon family: sanggenon C also suppresses NO and TNF-α, but its mechanism is partially attributed to NF-κB inhibition and VCAM-1 suppression, whereas sanggenon B's effects are tied to coordinated iNOS/COX-2 transcriptional downregulation [1].

Multi-cytokine profile

Reported

NO, TNF-α, IL-6 suppression; iNOS/COX-2 downregulation in RAW 264.7 cells

Supports inflammation pathway-response interpretation

NF-κB pathway context

Evidence Dimension	Multi-cytokine anti-inflammatory profile (NO, TNF-α, IL-6) and iNOS/COX-2 pathway suppression
Target Compound Data	Sanggenon B: Dose-dependent inhibition of NO, TNF-α, and IL-6 production; dose-dependent decrease in iNOS and COX-2 mRNA and protein levels in LPS-stimulated RAW 264.7 cells [1]
Comparator Or Baseline	Sanggenon C: Also inhibits NO and TNF-α but characterized as an NF-κB inhibitor with effects on VCAM-1 expression; no IL-6 data directly comparable in a single study
Quantified Difference	Both compounds suppress NO and TNF-α; sanggenon B additionally demonstrates IL-6 suppression with coordinated iNOS/COX-2 downregulation in a single integrated study [1]
Conditions	LPS-stimulated RAW 264.7 cells; NO measured by Griess reaction; TNF-α and IL-6 by ELISA; iNOS and COX-2 mRNA by qRT-PCR; protein by Western blot; MTT viability assay [1]

Why This Matters

Sanggenon B's triple-cytokine (NO + TNF-α + IL-6) suppression with concomitant iNOS/COX-2 pathway downregulation provides a mechanistically coherent anti-inflammatory signature that is well-suited for acute inflammation models, distinguishing it from sanggenon C, which is more frequently employed in cerebral ischemia-reperfusion and cancer apoptosis studies.

• [1] Wu YX, Wu LP, Hu CY, Wan ZB, Li FB, Kim TW. Effect of Sanggenon B from Cortex Mori on Lipopolysaccharide-induced Inflammatory Response in RAW264.7 Cells. Natural Product Research and Development. 2018;30(7):1132-1137. doi:10.16333/j.1001-6880.2018.7.006. View Source

Pancreatic Lipase Inactivity

Sanggenon D is a reported inhibitor of pancreatic lipase (PL) with an IC₅₀ of 0.77 µM, a property that positions it for anti-obesity and metabolic syndrome research [1]. No pancreatic lipase inhibitory activity has been reported for sanggenon B in the peer-reviewed literature. While this constitutes a class-level inference (absence of evidence rather than evidence of absence), the distinct target engagement profiles reinforce that sanggenon B and sanggenon D are not functionally interchangeable for metabolic enzyme research [1].

Pancreatic lipase inactivity

Class-level

No pancreatic lipase inhibition reported in literature

Selection distinction from sanggenon D PL activity

Absence of evidence; verify if assay-relevant

Evidence Dimension	Pancreatic lipase enzyme inhibition
Target Compound Data	Sanggenon B: No pancreatic lipase inhibition reported in literature
Comparator Or Baseline	Sanggenon D: IC₅₀ = 0.77 µM against pancreatic lipase [1]
Quantified Difference	Sanggenon D has confirmed sub-micromolar PL inhibition; sanggenon B lacks this activity based on current evidence
Conditions	Pancreatic lipase enzyme assay (specific assay conditions as reported in sanggenon D literature [1])

Why This Matters

For metabolic disease programs targeting pancreatic lipase, sanggenon D is the appropriate choice; sanggenon B should be selected when researchers require sanggenon pharmacology without confounding PL inhibitory activity.

• [1] Vendor technical datasheet for Sanggenon D; IC₅₀ of 0.77 µM against pancreatic lipase. Cross-referenced with: Li X, et al. Steric Effect of Antioxidant Diels-Alder-Type Adducts: A Comparison of Sanggenon C with Sanggenon D. Molecules. 2018;23(10):2610. View Source

Research and Procurement Application Scenarios

PTP1B Inhibitor Discovery and Validation

Sanggenon B is the highest-priority sanggenon for PTP1B-focused drug discovery programs. Its top-ranked computational binding affinity (ΔG = −13.16 kcal/mol via MM/PBSA) surpasses sanggenon C (−13.07 kcal/mol) and sanggenon G (−7.37 kcal/mol) [1]. Procurement teams initiating PTP1B inhibitor screening cascades should prioritize sanggenon B for experimental IC₅₀ determination, as no published experimental IC₅₀ yet exists—creating a data-gap opportunity for first-to-report validation studies.

GABA-Neutral Neuroinflammation Research

Researchers studying neuroinflammation who require anti-inflammatory activity without GABAA receptor modulation should select sanggenon B. Unlike sanggenon C, D, and G—all confirmed positive GABAA receptor modulators that potentiate GABA-induced chloride currents in α₁β₂γ₂ₛ receptors —sanggenon B shows no detectable GABAA modulation. Its robust suppression of NO, TNF-α, and IL-6 with iNOS/COX-2 pathway downregulation [2] makes it a clean tool for dissecting NF-κB-driven neuroinflammation without GABAergic confounding.

Gram-Positive Selective Antibacterial Screening

For antibacterial discovery programs seeking Gram-positive-selective agents, sanggenon B offers a defined narrow spectrum that excludes Gram-negative and antifungal activity [3]. This contrasts with the broad-spectrum activity of kuwanon C (MIC 5–30 µg/mL against both Gram-positive and Gram-negative organisms) [3]. Sanggenon B's restricted spectrum is valuable for target-based screening where Gram-negative off-target effects would confound mode-of-action studies.

Multi-Cytokine Inflammation Model Studies

Sanggenon B uniquely offers triple-cytokine (NO, TNF-α, IL-6) suppression with concomitant iNOS and COX-2 transcriptional downregulation demonstrated in a single integrated RAW 264.7 macrophage study [2]. This coherence between secreted cytokine endpoints and intracellular enzyme expression makes sanggenon B ideal for mechanistic inflammation studies requiring qRT-PCR/Western blot-level pathway validation alongside ELISA-based cytokine quantification.

Application

Selection Property

Validation Focus

PTP1B inhibitor screening studies

Computational binding affinity rank

Experimental IC₅₀ determination

Neuroinflammation pathway studies

Absence of GABAA modulatory activity

NF-κB pathway response interpretation

Antimicrobial screening studies

Gram-positive spectrum restriction

MIC endpoint review

Inflammation model studies

Multi-cytokine suppression profile

iNOS/COX-2 transcriptional validation

• [1] Kocakaya SO. Binding Affinities of Sanggenon Derivatives as PTP1B Inhibitors; Using Molecular Dynamics and Free Energy Calculations. Azerbaijan Chemical Journal. 2023;(4):71-83. View Source
• [2] Wu YX, Wu LP, Hu CY, Wan ZB, Li FB, Kim TW. Effect of Sanggenon B from Cortex Mori on Lipopolysaccharide-induced Inflammatory Response in RAW264.7 Cells. Natural Product Research and Development. 2018;30(7):1132-1137. doi:10.16333/j.1001-6880.2018.7.006. View Source
• [3] Sohn HY, Son KH, Kwon CS, Kwon GS, Kang SS. Antimicrobial and Cytotoxic Activity of 18 Prenylated Flavonoids Isolated from Medicinal Plants: Morus alba L., Morus mongolica Schneider, Broussnetia papyrifera (L.) Vent, Sophora flavescens Ait and Echinosophora koreensis Nakai. Phytomedicine. 2004;11(7-8):666-672. View Source